N-phenyl-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: 2-[5-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C25H20F3N3OS/c1-17-10-12-18(13-11-17)22-15-29-24(33-16-23(32)30-20-7-3-2-4-8-20)31(22)21-9-5-6-19(14-21)25(26,27)28/h2-15H,16H2,1H3,(H,30,32)
• InChI Key: VEBXDURCUUPWSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC(=C3)C(F)(F)F)SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C25H20F3N3OS
• Molecular Weight: 467.5 g/mol

Description

N-phenyl-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H20F3N3OS and its molecular weight is 467.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

N-phenyl-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide derivatives have been synthesized and evaluated for their antimicrobial activity. For instance, Fahim and Ismael (2019) conducted a study where the reactivity of certain acetamide derivatives was examined towards various nitrogen-based nucleophiles, leading to the synthesis of compounds with significant antimicrobial activity. These synthesized compounds, such as amino-oxazole and aminothiazole derivatives, showed good antimicrobial activity, with specific compounds displaying high activity towards most strains. Computational calculations supported the experimental findings, providing a solid foundation for the potential application of these compounds as antimicrobial agents (Fahim & Ismael, 2019).

Anticancer Applications

Several studies have focused on the potential anticancer applications of related compounds. Evren et al. (2019) synthesized new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and investigated their anticancer activity. The compounds demonstrated selective cytotoxicity against A549 human lung adenocarcinoma cells, with certain derivatives exhibiting high apoptosis percentages. This research highlights the therapeutic potential of these compounds as anticancer agents, providing a pathway for further development (Evren et al., 2019).

Computational and Pharmacological Evaluation

The computational and pharmacological potential of 1,3,4-oxadiazole and pyrazole novel derivatives, including N-{4-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl acetamide, was explored by Faheem (2018). The study focused on docking against targets such as epidermal growth factor receptor (EGFR), evaluating toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This comprehensive analysis underscores the multifaceted potential of these compounds for pharmaceutical applications, especially in addressing inflammation and cancer (Faheem, 2018).